![molecular formula C6H8N2O B021397 2-Amino-5-methoxypyridine CAS No. 10167-97-2](/img/structure/B21397.png)
2-Amino-5-methoxypyridine
Overview
Description
2-Amino-5-methoxypyridine (2-AMP) is a heterocyclic compound that is found naturally in plants, animals, and microorganisms. It is a derivative of pyridine, a six-membered aromatic nitrogen-containing ring, and is used in a variety of scientific research applications. 2-AMP has several unique properties that make it an attractive option for laboratory experiments and research. In
Safety and Hazards
Future Directions
Substituted pyridines with diverse functional groups are important structural motifs found in numerous bioactive molecules . There is a need for a single robust method allowing the selective introduction of multiple functional groups . The application of this methodology further provided a privileged pyridine scaffold containing biologically relevant molecules and direct drug/natural product conjugation with ethyl 2-methyl nicotinate .
Mechanism of Action
Target of Action
This compound is a synthetic molecule and its specific biological targets are yet to be identified .
Mode of Action
It is known that the compound’s structure, which includes an amino group and a methoxy group attached to a pyridine ring, could potentially interact with various biological targets .
Biochemical Pathways
It’s worth noting that pyridine derivatives are often involved in various chemical reactions, including suzuki–miyaura cross-coupling .
Pharmacokinetics
The compound’s molecular weight (12414 g/mol) and its structure suggest that it could potentially be absorbed and distributed in the body .
Result of Action
As a synthetic compound, its effects would largely depend on the specific biological targets it interacts with .
Biochemical Analysis
Biochemical Properties
2-Amino-5-methoxypyridine has been identified as an agonist for the nicotinic acetylcholine receptor This suggests that it interacts with this receptor protein, potentially influencing its activity
Cellular Effects
Its role as an agonist for the nicotinic acetylcholine receptor suggests that it may influence cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
As an agonist for the nicotinic acetylcholine receptor, it likely binds to this receptor and influences its activity . This could lead to changes in gene expression and cellular metabolism.
Temporal Effects in Laboratory Settings
It is known that the compound is stable and does not degrade easily
Metabolic Pathways
It is known that the compound interacts with the nicotinic acetylcholine receptor
properties
IUPAC Name |
5-methoxypyridin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O/c1-9-5-2-3-6(7)8-4-5/h2-4H,1H3,(H2,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJKJHILCYUUVSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50462174 | |
Record name | 2-AMINO-5-METHOXYPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50462174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10167-97-2 | |
Record name | 2-AMINO-5-METHOXYPYRIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50462174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-5-methoxypyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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